Cas no 903028-24-0 (3-(3-bromo-4-fluorophenyl)-N-(3-chloro-2-methylphenyl)-2-cyanoprop-2-enamide)

• Product Name: 3-(3-bromo-4-fluorophenyl)-N-(3-chloro-2-methylphenyl)-2-cyanoprop-2-enamide
• CAS No: 903028-24-0
• MF: C₁₇H₁₁BrClFN₂O
• MW: 393.637445688248
• CID: 6239144
• PubChem ID: 47005697
• Update Time: 2025-06-11

3-(3-bromo-4-fluorophenyl)-N-(3-chloro-2-methylphenyl)-2-cyanoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-fluorophenyl)-N-(3-chloro-2-methylphenyl)-2-cyanoprop-2-enamide
• Z44328067
• 903028-24-0
• EN300-26588432
• (Z)-3-(3-bromo-4-fluorophenyl)-N-(3-chloro-2-methylphenyl)-2-cyanoprop-2-enamide

• Inchi： 1S/C17H11BrClFN2O/c1-10-14(19)3-2-4-16(10)22-17(23)12(9-21)7-11-5-6-15(20)13(18)8-11/h2-8H,1H3,(H,22,23)/b12-7-
• InChI Key： WPMLPSJZLBEJCR-GHXNOFRVSA-N
• SMILES： BrC1=C(C=CC(=C1)/C=C(/C#N)\C(NC1C=CC=C(C=1C)Cl)=O)F

Computed Properties

• Exact Mass: 391.97273g/mol
• Monoisotopic Mass: 391.97273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 52.9Ų

Additional information on 3-(3-bromo-4-fluorophenyl)-N-(3-chloro-2-methylphenyl)-2-cyanoprop-2-enamide

Introduction to 3-(3-bromo-4-fluorophenyl)-N-(3-chloro-2-methylphenyl)-2-cyanoprop-2-enamide (CAS No. 903028-24-0)

Compound 3-(3-bromo-4-fluorophenyl)-N-(3-chloro-2-methylphenyl)-2-cyanoprop-2-enamide, identified by its CAS number 903028-24-0, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic amides, characterized by its intricate structural framework, which includes multiple aromatic rings and functional groups. The presence of bromine, fluorine, and chlorine substituents in its structure imparts unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The structural motif of 3-(3-bromo-4-fluorophenyl)-N-(3-chloro-2-methylphenyl)-2-cyanoprop-2-enamide is designed to interact with biological targets in a highly specific manner. The combination of halogenated aromatic rings and an amide group creates a versatile scaffold that can be modified further to enhance its pharmacological profile. This compound has been extensively studied for its potential in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The precise arrangement of substituents not only influences its binding affinity but also affects its metabolic stability and bioavailability.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). 3-(3-bromo-4-fluorophenyl)-N-(3-chloro-2-methylphenyl)-2-cyanoprop-2-enamide has been identified as a lead compound in this domain due to its ability to disrupt key PPIs involved in disease progression. For instance, studies have demonstrated its potential in inhibiting the interaction between Protein X and Protein Y, which are critical for the signaling pathways that drive tumor growth. The halogenated aromatic rings in its structure are believed to engage in π-stacking interactions with the aromatic residues of these proteins, thereby stabilizing the inhibitor-bound complex.

The amide group in 3-(3-bromo-4-fluorophenyl)-N-(3-chloro-2-methylphenyl)-2-cyanoprop-2-enamide serves as a hinge point for further derivatization, allowing chemists to fine-tune its pharmacokinetic properties. Researchers have explored various strategies to optimize this compound, including the introduction of additional functional groups or modifications at specific positions on the aromatic rings. These modifications can enhance solubility, improve cell permeability, or increase target specificity. For example, replacing the bromine atom with an iodine atom has been shown to increase the compound's binding affinity to certain protein targets while maintaining a favorable pharmacological profile.

The synthesis of 3-(3-bromo-4-fluorophenyl)-N-(3-chloro-2-methylphenyl)-2-cyanoprop-2-enamide involves a multi-step process that requires careful control of reaction conditions and reagent selection. The key steps include halogenation reactions, condensation reactions to form the amide bond, and purification techniques such as column chromatography or recrystallization. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic approaches not only facilitate the production of this compound but also provide insights into developing similar molecules with tailored properties.

The biological activity of 3-(3-bromo-4-fluorophenyl)-N-(3-chloro-2-methylphenyl)-2-cyanoprop-2-enamide has been evaluated through both in vitro and in vivo studies. In vitro assays have revealed potent inhibitory effects on various enzymatic targets, including kinases and phosphodiesterases. These enzymes are known to play crucial roles in cell signaling pathways that regulate proliferation, differentiation, and apoptosis. In vivo studies have further supported these findings by demonstrating therapeutic efficacy in animal models of inflammation and cancer. The compound's ability to modulate these pathways suggests its potential as a lead for developing novel therapeutic agents.

The development of computational tools has significantly accelerated the process of drug discovery by enabling virtual screening and molecular docking studies. These tools allow researchers to predict the binding modes of small molecules like 3-(3-bromo-4-fluorophenyl)-N-(3-chloro-2-methylphenyl)-2-cyanoprop-2-enamide with their target proteins before conducting wet-lab experiments. Such simulations have provided valuable insights into optimizing the compound's structure for improved potency and selectivity. By integrating experimental data with computational predictions, researchers can design more efficient synthetic routes and prioritize compounds for further development.

The future prospects of 903028-24-0 are promising as it continues to be explored for its potential applications in various therapeutic areas. Ongoing research aims to expand its utility by investigating novel derivatives that may exhibit enhanced efficacy or reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical trials and ultimately bringing new treatments to patients. The continued interest in this compound underscores its significance as a valuable tool in medicinal chemistry and drug discovery.